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Introduction

Rapamycin, also known as Sirolimus, is a macrolide compound first discovered as an
antifungal agent and is now widely recognized as a potent immunosuppressant and promising
anti-cancer drug.[1][2] It functions as a highly specific inhibitor of the mechanistic Target of
Rapamycin (mTOR), a serine/threonine kinase that is a central regulator of cell growth,
proliferation, metabolism, and survival.[3][4] Rapamycin's mechanism of action involves
forming a complex with the intracellular receptor FK506-binding protein 12 (FKBP12).[3][5] This
Rapamycin-FKBP12 complex then binds directly to the FRB (FKBP12-Rapamycin Binding)
domain of mTOR, leading to the allosteric inhibition of mMTOR Complex 1 (mTORC1).[3][6]

Inhibition of mMTORC1 disrupts downstream signaling pathways, primarily affecting protein
synthesis and inducing autophagy.[5] Specifically, Rapamycin treatment leads to the
dephosphorylation of key mMTORC1 substrates, including p70 S6 kinase (S6K1) and 4E-binding
protein 1 (4E-BP1).[2][5] This disruption blocks cap-dependent translation and ribosome
biogenesis, ultimately leading to a halt in cell cycle progression, typically at the G1 phase.[2][5]
Due to its central role in cellular regulation, Rapamycin is an invaluable tool in cell culture for
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studying fundamental processes such as cell cycle control, autophagy, and cellular responses
to nutrient and growth factor availability.[4][7]

Data Presentation
Table 1: Physicochemical Properties and Storage of

Rapamycin

Parameter Value Source(s)
Molecular Weight 914.17 g/mol [7]
Recommended Solvents DMSO, Ethanol [7]
Solubility in DMSO = 100 mg/mL (~109 mM) [7]
Solubility in Ethanol > 50 mg/mL [51[7]
Storage of Powder -20°C, desiccated, for up to 3 7]

years

Aliguot and store at -20°C or
) -80°C for up to 3 months.
Storage of Stock Solution ) [51[7]
Avoid repeated freeze-thaw

cycles.

Table 2: Recommended Working Concentrations for
Rapamycin in Cell Culture

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4910876/
https://www.benchchem.com/pdf/Protocol_for_the_Preparation_of_Rapamycin_Solutions_for_Cell_Culture.pdf
https://www.benchchem.com/pdf/Protocol_for_the_Preparation_of_Rapamycin_Solutions_for_Cell_Culture.pdf
https://www.benchchem.com/pdf/Protocol_for_the_Preparation_of_Rapamycin_Solutions_for_Cell_Culture.pdf
https://www.benchchem.com/pdf/Protocol_for_the_Preparation_of_Rapamycin_Solutions_for_Cell_Culture.pdf
https://www.cellsignal.com/products/activators-inhibitors/rapamycin/9904
https://www.benchchem.com/pdf/Protocol_for_the_Preparation_of_Rapamycin_Solutions_for_Cell_Culture.pdf
https://www.benchchem.com/pdf/Protocol_for_the_Preparation_of_Rapamycin_Solutions_for_Cell_Culture.pdf
https://www.cellsignal.com/products/activators-inhibitors/rapamycin/9904
https://www.benchchem.com/pdf/Protocol_for_the_Preparation_of_Rapamycin_Solutions_for_Cell_Culture.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573282?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

o ] Working Incubation
Application Cell Line(s) . . Source(s)
Concentration  Time
mTORC1 _
o HEK293 ~0.1 nM (IC50) Varies [8]
Inhibition
MTORC1 ) )
o Various Low nM range Varies [7]
Inhibition
Low puM range
MTORC2 _ _
o Various (prolonged Varies [7]
Inhibition
treatment)
Autophagy
) COS7,H4 200 nM 24 hours [7]
Induction
Autophagy
) Ca9-22 10-20 uM 24 hours [9]
Induction
Cell Viability
u87-MG, T98G ~25 uM 72 hours [7]
Assay (IC50)
Cell Viability
Ca9-22 ~15 uM 24 hours [9]
Assay (IC50)
Cell Viability N
MCF-7 20 nM Not Specified [10]
Assay (IC50)
Cell Viability N
MDA-MB-231 20 M Not Specified [10]
Assay (IC50)
General Cell _ _
Various 10 nM - 100 nM Varies [71[11]
Culture
In Vivo (Mouse) Xenograft Model 4.17 mg/kg/day Daily [12]

Signaling Pathway and Workflow Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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